Cas no 1508769-00-3 (2-(1H-imidazol-2-yl)butanoic acid)

2-(1H-Imidazol-2-yl)butanoic acid is a heterocyclic carboxylic acid featuring an imidazole ring, which confers unique chemical properties due to its aromaticity and bifunctional nature. This compound is of interest in medicinal chemistry and organic synthesis, serving as a versatile intermediate for the development of pharmaceuticals, ligands, and biologically active molecules. Its imidazole moiety enables metal coordination and hydrogen bonding, making it valuable in catalysis and supramolecular chemistry. The carboxylic acid group further enhances reactivity, allowing for derivatization into esters, amides, or other functionalized compounds. The structural combination of imidazole and butanoic acid provides a balance of hydrophilicity and lipophilicity, facilitating applications in drug design and material science.

2-(1H-imidazol-2-yl)butanoic acid structure

1508769-00-3 structure

Product Name:2-(1H-imidazol-2-yl)butanoic acid

CAS No:1508769-00-3

MF:C₇H₁₀N₂O₂

MW:154.166501522064

CID:5841449

PubChem ID:82595361

Update Time:2025-06-07

2-(1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1H-imidazol-2-yl)butanoic acid
- 1508769-00-3
- imidazolylbutyric acid
- EN300-1789499
- Inchi： 1S/C7H10N2O2/c1-2-5(7(10)11)6-8-3-4-9-6/h3-5H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key： MCKHCWCYNKCKNU-UHFFFAOYSA-N
- SMILES： OC(C(C1=NC=CN1)CC)=O

Computed Properties

Exact Mass: 154.074227566g/mol
Monoisotopic Mass: 154.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 66Å²

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